5-Isopropylnicotinic acid hydrochloride
Overview
Description
5-Isopropylnicotinic acid hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of nicotinic acid and is commonly used in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 5-Isopropylnicotinic acid hydrochloride is not fully understood. However, it has been suggested that this compound acts by inhibiting the activity of various enzymes and receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
5-Isopropylnicotinic acid hydrochloride has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation, alleviate pain, and inhibit tumor growth. It has also been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-Isopropylnicotinic acid hydrochloride in lab experiments is its high yield and purity. This compound is relatively easy to synthesize, and the resulting product is typically of high quality. However, one limitation of using this compound is its potential toxicity. It is important to handle this compound with care and to follow appropriate safety protocols.
Future Directions
There are several future directions for the study of 5-Isopropylnicotinic acid hydrochloride. One area of interest is the development of new pharmaceuticals based on this compound. Another area of interest is the study of the mechanism of action of this compound and its potential interactions with other enzymes and receptors in the body. Additionally, there is a need for further studies to determine the safety and toxicity of this compound in humans.
Synthesis Methods
The synthesis of 5-Isopropylnicotinic acid hydrochloride involves the reaction of nicotinic acid with isopropyl alcohol and hydrochloric acid. The reaction is carried out under reflux conditions, and the resulting product is purified using recrystallization. The yield of the product is typically high, and the purity can be confirmed using various analytical techniques such as NMR spectroscopy and HPLC.
Scientific Research Applications
5-Isopropylnicotinic acid hydrochloride has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. It has also been used as a building block in the synthesis of various pharmaceuticals such as antihypertensive drugs and antiviral agents.
properties
IUPAC Name |
5-propan-2-ylpyridine-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2.ClH/c1-6(2)7-3-8(9(11)12)5-10-4-7;/h3-6H,1-2H3,(H,11,12);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKLBRVSFBWBPBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CN=C1)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Isopropylnicotinic acid hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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